Cas no 743456-60-2 (1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride)
743456-60-2 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride
CAS No:743456-60-2
MF:C12H8F6N4O3
MW:370.207343101501
CID:1767510
PubChem ID:58610072
Update Time:2025-04-21
1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride
- [1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl] 1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate
- 743456-60-2
- DTXSID40729485
- 1-methyl-3-trifluoromethyl-1h-pyrazole-4-carboxylic acid-anhydride
- SCHEMBL1122502
- 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic anhydride
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- Inchi: 1S/C12H8F6N4O3/c1-21-3-5(7(19-21)11(13,14)15)9(23)25-10(24)6-4-22(2)20-8(6)12(16,17)18/h3-4H,1-2H3
- InChI Key: YLJMTLRJVDETGX-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)OC(C2=CN(C)N=C2C(F)(F)F)=O)=CN(C)N=1)(F)F
Computed Properties
- Exact Mass: 370.05005910g/mol
- Monoisotopic Mass: 370.05005910g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 79Ų
1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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